Cas no 176-00-1 (2,3,7,8-Tetraazaspiro[4.4]nonane)

2,3,7,8-Tetraazaspiro[4.4]nonane structure

176-00-1 structure

Product Name:2,3,7,8-Tetraazaspiro[4.4]nonane

CAS No:176-00-1

MF:C₅H₁₂N₄

MW:128.175580024719

CID:2782616

Update Time:2022-07-27

Chemical and Physical Properties
Related Products

2,3,7,8-Tetraazaspiro[4.4]nonane Chemical and Physical Properties

Names and Identifiers

- 2,3,7,8-Tetraazaspiro[4.4]nonane
- Inchi： 1S/C5H12N4/c1-5(2-7-6-1)3-8-9-4-5/h6-9H,1-4H2
- InChI Key： DCPHIEJAUBJPMU-UHFFFAOYSA-N
- SMILES： C1C2(CNNC2)CNN1

2,3,7,8-Tetraazaspiro[4.4]nonane Related Literature

1. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
2. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
3. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
4. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
5. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339

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